Cas no 18873-96-6 (1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester
• CAS No: 18873-96-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5324376
• PubChem ID: 121000618
• Update Time: 2025-07-10

1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-6-9-7(2)4-8(13)5-10(9)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： VBAJACDRVUGYSN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC(Br)=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester

1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester (CAS No. 18873-96-6)

The compound 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester (CAS No. 18873-96-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the indole family of heterocyclic compounds, which are widely studied due to their unique properties and biological activities. The presence of a bromine atom at the 6-position and a methyl group at the 4-position on the indole ring introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the indole ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The ethyl ester functional group in this compound plays a crucial role in its reactivity and solubility properties. This group can be readily converted into other carboxylic acid derivatives, such as amides or acids, through simple hydrolysis or nucleophilic substitution reactions. Such versatility makes 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester an ideal intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

In terms of biological activity, studies have shown that 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester exhibits potential anti-inflammatory and antioxidant properties. These findings are supported by recent research that highlights the role of indole derivatives in modulating cellular signaling pathways associated with inflammation and oxidative stress. Furthermore, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and bioavailability profiles, making it a promising candidate for drug development.

The bromine substituent at the 6-position of the indole ring is particularly significant due to its ability to enhance both electronic and steric effects. This substitution pattern has been shown to influence the compound's interaction with various biological targets, including enzymes and receptors. For instance, bromine's electron-withdrawing nature can increase the electrophilicity of adjacent positions on the ring, facilitating reactions with nucleophilic agents.

From an industrial perspective, 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester is often used as an intermediate in the synthesis of advanced materials and specialty chemicals. Its unique combination of structural features makes it suitable for applications ranging from polymer chemistry to catalysis. For example, researchers have explored its use as a precursor for generating novel coordination polymers with potential applications in gas storage and separation technologies.

In conclusion, 1H-Indole-2-carboxylic acid, 6-bromo-4-methyl-, ethyl ester (CAS No. 18873-96_6) is a versatile compound with a wide range of applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.